Cas no 875573-69-6 (7-9-(4,4,5,5,5-Pentafluoropentyl)thiononyl-,17-acetate,(7α,17β)-estra-1,3,5(10)-triene-3,17-diol)

7-9-(4,4,5,5,5-Pentafluoropentyl)thiononyl-,17-acetate,(7α,17β)-estra-1,3,5(10)-triene-3,17-diol structure
875573-69-6 structure
Product Name:7-9-(4,4,5,5,5-Pentafluoropentyl)thiononyl-,17-acetate,(7α,17β)-estra-1,3,5(10)-triene-3,17-diol
CAS No:875573-69-6
MF:C34H49F5O3S
MW:632.808087110519
MDL:MFCD18071517
CID:821986
Update Time:2025-10-19

7-9-(4,4,5,5,5-Pentafluoropentyl)thiononyl-,17-acetate,(7α,17β)-estra-1,3,5(10)-triene-3,17-diol Chemical and Physical Properties

Names and Identifiers

    • (7a,17b)-7-(9-((4,4,5,5,5-Pentafluoropentyl)thio)nonyl)-estra-1,3,5(10)-triene-3,17-diol 17-acetate
    • (7a,17b)-7-[9-[(4,4,5,5,5-Pentafluoropentyl)thio]nonyl]-estra-1,3,5(10)-triene-3,17-diol 17-acetate
    • (7R,8R,9S,13S,14S,17S)-3-hydroxy-13-Methyl-7-(4-(4,4,5,5,5-pentafluoropentylthio)butyl)-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-17-yl acetate
    • (7alpha,17beta)-7-[9-(4,4,5,5,5-pentafluoropentyl)thio]nonyl]estra-1,3,5(10)- triene-3-diol-17oxyethyl
    • (7α,17β)-7-[9-(4,4,5,5,5-pentafluoropentyl)thio]nonyl]estra- 1,3,5(10)- triene-3-diol -17oxyethyl
    • ESTRA-1,3,5(10)-TRIENE-3,17-DIOL,7-[9-[(4,4,5,5,5-PENTAFLUOROPENTYL)THIO]NONYL]-,17-ACETATE,(7A,17B)-
    • (7R,8R,9S,13S,14S,17S)-3-Hydroxy-13-methyl-7-(9-((4,4,5,5,5-pentafluoropentyl)thio)nonyl)-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-17-yl acetate
    • C
    • 7-9-(4,4,5,5,5-Pentafluoropentyl)thiononyl-,17-acetate,(7α,17β)-estra-1,3,5(10)-triene-3,17-diol
    • MDL: MFCD18071517
    • Inchi: 1S/C34H49F5O3S/c1-23(40)42-30-15-14-29-31-24(21-25-22-26(41)12-13-27(25)28(31)16-18-32(29,30)2)11-8-6-4-3-5-7-9-19-43-20-10-17-33(35,36)34(37,38)39/h12-13,22,24,28-31,41H,3-11,14-21H2,1-2H3/t24-,28-,29+,30+,31-,32+/m1/s1
    • InChI Key: NNWTWRVZCKFESO-YVAHLQCFSA-N
    • SMILES: C([C@@H]1CC2C=C(C=CC=2[C@@H]2[C@@H]1[C@@H]1CC[C@H](OC(=O)C)[C@]1(CC2)C)O)CCCCCCCCSCCCC(F)(F)C(F)(F)F

Computed Properties

  • Exact Mass: 632.33200
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 16
  • Complexity: 885
  • Topological Polar Surface Area: 71.8

Experimental Properties

  • Density: 1.19
  • PSA: 71.83000
  • LogP: 10.23790

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7-9-(4,4,5,5,5-Pentafluoropentyl)thiononyl-,17-acetate,(7α,17β)-estra-1,3,5(10)-triene-3,17-diol Production Method

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(CAS:875573-69-6)Estra-1,3,5(10)-triene-3,17-diol,7-[9-[(4,4,5,5,5-pentafluoropentyl)thio]nonyl]-,17-acetate,(7a,17b)-
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Additional information on 7-9-(4,4,5,5,5-Pentafluoropentyl)thiononyl-,17-acetate,(7α,17β)-estra-1,3,5(10)-triene-3,17-diol

Comprehensive Analysis of 7-9-(4,4,5,5,5-Pentafluoropentyl)thiononyl-,17-acetate,(7α,17β)-estra-1,3,5(10)-triene-3,17-diol (CAS No. 875573-69-6)

The compound 7-9-(4,4,5,5,5-Pentafluoropentyl)thiononyl-,17-acetate,(7α,17β)-estra-1,3,5(10)-triene-3,17-diol (CAS No. 875573-69-6) represents a highly specialized derivative of estradiol, featuring a unique pentafluoropentyl side chain. This structural modification enhances its lipophilicity and metabolic stability, making it a subject of interest in pharmaceutical research. The presence of the thiononyl group further contributes to its distinct chemical properties, which are currently being explored for potential therapeutic applications.

In recent years, the demand for fluorinated compounds like 7-9-(4,4,5,5,5-Pentafluoropentyl)thiononyl-,17-acetate,(7α,17β)-estra-1,3,5(10)-triene-3,17-diol has surged due to their enhanced bioavailability and resistance to enzymatic degradation. Researchers are particularly intrigued by its potential role in targeted drug delivery systems, a topic frequently searched in AI-driven drug discovery platforms. The compound’s 17-acetate moiety also suggests possible applications in hormone-related therapies, aligning with growing public interest in precision medicine and personalized healthcare.

The synthesis of CAS No. 875573-69-6 involves multi-step organic reactions, including fluorination and esterification, which are critical for achieving its high purity. Analytical techniques such as HPLC and NMR spectroscopy are employed to verify its structural integrity, a process often queried in academic and industrial forums. Its estra-1,3,5(10)-triene backbone, a hallmark of steroidal compounds, underscores its relevance in studies related to receptor binding affinity and molecular docking simulations.

From an industrial perspective, 7-9-(4,4,5,5,5-Pentafluoropentyl)thiononyl-,17-acetate,(7α,17β)-estra-1,3,5(10)-triene-3,17-diol is gaining traction in the development of novel biomarkers and diagnostic tools. Its fluorinated side chain improves detection sensitivity in mass spectrometry, a technique widely discussed in proteomics research. Additionally, its potential as a research chemical in endocrinology has sparked discussions on platforms like PubMed and ResearchGate, where users frequently search for steroid analogs and their mechanisms of action.

Environmental and safety profiles of CAS No. 875573-69-6 are also under scrutiny, reflecting broader societal concerns about green chemistry and sustainable synthesis. Regulatory compliance, biodegradability, and eco-toxicity are key search terms associated with such compounds, emphasizing the need for transparent data in public databases like ChemSpider and PubChem.

In conclusion, 7-9-(4,4,5,5,5-Pentafluoropentyl)thiononyl-,17-acetate,(7α,17β)-estra-1,3,5(10)-triene-3,17-diol exemplifies the intersection of advanced organic chemistry and biomedical innovation. Its multifaceted applications—from drug development to analytical sciences—make it a compelling subject for both researchers and industry professionals. As AI-assisted molecular design continues to evolve, compounds like this will likely play a pivotal role in shaping the future of therapeutic agents and scientific discovery.

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